Ethyl 3-(hydroxyamino)-3-iminopropanoate
Overview
Description
Ethyl 3-(hydroxyamino)-3-iminopropanoate (EHAIP) is an organic compound that is widely used in scientific research and in the laboratory. It is a derivative of the amino acid glycine and has been used to study the effects of this compound on various biochemical and physiological processes.
Scientific Research Applications
Ultrasound in Enzymatic Resolution
Ethyl 3-(hydroxyamino)-3-iminopropanoate has been studied in the enzymatic hydrolysis process using ultrasound. The application of ultrasound bath led to a decrease in the reaction time of enzymatic hydrolysis without significantly changing the yield or enantiomeric excess of reaction products (Ribeiro, Passaroto & Brenelli, 2001).
Boric Acid-Catalyzed Multi-Component Reaction
In a study involving boric acid-catalyzed reactions, Ethyl 3-(hydroxyamino)-3-iminopropanoate demonstrated efficiency in forming 4H-isoxazol-5(4H)-ones in high yields, highlighting its role in facilitating efficient, clean, and green chemical synthesis (Kiyani & Ghorbani, 2015).
Synthesis and Chemical Properties
The compound has been explored for its reactivity in synthesizing various derivatives. For instance, treatment of 2-ethylamino-2-methylpropanol oxime with aryl isocyanates leads to several derivatives of Ethyl 3-(hydroxyamino)-3-iminopropanoate, expanding its application in chemical synthesis (Simonova et al., 1980).
Tandem Ring Opening and Oximation
In another study, Ethyl 3-(hydroxyamino)-3-iminopropanoate underwent tandem ring opening and oximation process, leading to the formation of complex derivatives. This showcases its potential in advanced organic synthesis and structural formation (Saravanan, Babu & Muthusubramanian, 2007).
Chemo- and Biocatalytic Strategies
The compound has been used in chemo- and biocatalytic strategies to obtain phenylisoserine, a lateral chain of Taxol. This involves asymmetric reduction using various catalytic methods, demonstrating its role in producing complex organic molecules (Rimoldi et al., 2011).
Cross-metathesis in Synthesis
Ethyl 3-(hydroxyamino)-3-iminopropanoate was also used in cross-metathesis reactions for synthesizing intermediates, such as in the synthesis of elaiolide, highlighting its versatility in various synthetic pathways (Morita & Kuwahara, 2007).
Mechanism of Action
Target of Action
Many compounds interact with specific proteins or enzymes in the body, often binding to a specific site on the protein to exert their effects. The specific targets of a compound depend on its chemical structure and properties .
Mode of Action
The mode of action of a compound refers to how it interacts with its target to produce a biological effect. This could involve inhibiting an enzyme, activating a receptor, or interacting with DNA .
Biochemical Pathways
Compounds can affect various biochemical pathways in the body. For example, they might inhibit a step in a metabolic pathway, leading to decreased production of a certain molecule, or they might activate a signaling pathway, leading to changes in cell behavior .
Pharmacokinetics
This refers to how the compound is absorbed, distributed, metabolized, and excreted by the body (ADME). Factors that can affect this include the compound’s chemical properties, how it’s administered, and individual patient factors .
Result of Action
The result of a compound’s action depends on its mode of action and the biochemical pathways it affects. This could range from killing bacterial cells in the case of an antibiotic, to reducing inflammation in the case of an anti-inflammatory drug .
Action Environment
The environment in which a compound acts can greatly influence its efficacy and stability. Factors such as pH, temperature, and the presence of other molecules can all affect how a compound behaves .
properties
IUPAC Name |
ethyl (3Z)-3-amino-3-hydroxyiminopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O3/c1-2-10-5(8)3-4(6)7-9/h9H,2-3H2,1H3,(H2,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJDYAEIVFPVODA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=NO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C/C(=N/O)/N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(hydroxyamino)-3-iminopropanoate | |
CAS RN |
89364-92-1 |
Source
|
| Record name | (N-Hydroxycarbamimidoyl)-acetic acid ethyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4,5-dimethyl-1H-imidazol-1-yl)methyl]aniline](/img/structure/B1453887.png)
![3-[(2,4-Difluorophenyl)sulfanyl]piperidine](/img/structure/B1453891.png)
![3-fluoro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]pyridin-2-amine](/img/structure/B1453905.png)
![3-methyl-1-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine](/img/structure/B1453908.png)